Cas no 1396806-46-4 (2-(4-benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol hydrochloride)

• Product Name: 2-(4-benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol hydrochloride
• CAS No: 1396806-46-4
• MF: C₁₇H₂₁ClN₂O₃
• MW: 336.813243627548
• CID: 6275272
• PubChem ID: 71783180
• Update Time: 2025-05-25

2-(4-benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(4-benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol hydrochloride
• AKOS026686387
• [4-[2-(furan-2-yl)-2-hydroxyethyl]piperazin-1-yl]-phenylmethanone;hydrochloride
• F6031-0560
• 1396806-46-4
• (4-(2-(furan-2-yl)-2-hydroxyethyl)piperazin-1-yl)(phenyl)methanone hydrochloride

• Inchi： 1S/C17H20N2O3.ClH/c20-15(16-7-4-12-22-16)13-18-8-10-19(11-9-18)17(21)14-5-2-1-3-6-14;/h1-7,12,15,20H,8-11,13H2;1H
• InChI Key： KTMVQWJKPCCZJJ-UHFFFAOYSA-N
• SMILES： Cl.OC(C1=CC=CO1)CN1CCN(C(C2C=CC=CC=2)=O)CC1

Computed Properties

• Exact Mass: 336.1240702g/mol
• Monoisotopic Mass: 336.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 363
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-(4-benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol hydrochloride

Comprehensive Overview of 2-(4-Benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol Hydrochloride (CAS 1396806-46-4)

2-(4-Benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol hydrochloride (CAS 1396806-46-4) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound, often referred to by its abbreviated name BPFE-HCl, combines a benzoylpiperazine moiety with a furan-2-yl ethanol group, making it a subject of interest in drug discovery and medicinal chemistry.

The molecular structure of 2-(4-benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol hydrochloride includes a piperazine ring, which is a common pharmacophore in many bioactive molecules. The presence of the furan ring adds to its versatility, as furan derivatives are known for their wide range of biological activities. Researchers are particularly interested in its potential as a central nervous system (CNS) modulator, given the pharmacological properties associated with similar compounds.

In recent years, the demand for CAS 1396806-46-4 has increased due to its relevance in high-throughput screening and structure-activity relationship (SAR) studies. Scientists are exploring its interactions with various biological targets, including G-protein-coupled receptors (GPCRs) and ion channels, which are critical in the development of new therapeutics. The compound's hydrochloride salt form enhances its solubility, making it more suitable for in vitro and in vivo studies.

One of the most frequently asked questions about 2-(4-benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol hydrochloride is its synthesis pathway. The compound is typically synthesized through a multi-step process involving the condensation of benzoylpiperazine with a furan-2-yl ethanol derivative, followed by salt formation with hydrochloric acid. Researchers are also investigating greener synthetic routes to improve yield and reduce environmental impact, aligning with the growing trend of sustainable chemistry.

The compound's physicochemical properties, such as melting point, solubility, and stability, are well-documented, making it a reliable candidate for further research. Its logP value suggests moderate lipophilicity, which is advantageous for crossing biological membranes. These characteristics are crucial for its potential application in drug delivery systems and pharmacokinetic studies.

Another area of interest is the safety profile of CAS 1396806-46-4. While preliminary studies indicate low acute toxicity, comprehensive toxicological assessments are ongoing to evaluate its long-term effects. This aligns with the increasing focus on preclinical safety and regulatory compliance in pharmaceutical development.

In conclusion, 2-(4-benzoylpiperazin-1-yl)-1-(furan-2-yl)ethan-1-ol hydrochloride (CAS 1396806-46-4) represents a promising compound in modern research. Its unique structure, combined with its potential biological activities, makes it a valuable tool for scientists exploring new therapeutic avenues. As research progresses, this compound may play a pivotal role in addressing unmet medical needs and advancing the field of medicinal chemistry.